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Compound of Interest
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Cat. No.: B15565226
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\ J

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery is intrinsically linked to a culture of safety. Proper handling and disposal of research
chemicals like Urolithin M5 are paramount to protecting laboratory personnel and the
environment. This guide provides a comprehensive, step-by-step operational plan for the safe
disposal of Urolithin M5, ensuring compliance with general laboratory safety standards.

Urolithin M5, a microbial metabolite of ellagitannins, is utilized in various research
applications, including studies on its potential antiviral properties.[1][2] While it is not classified
as an acutely toxic substance, it is designated as a hazardous compound requiring careful
handling.

Hazard Identification and Classification

Before handling, it is crucial to be aware of the specific hazards associated with Urolithin M5.
The compound is classified under the Globally Harmonized System (GHS) with the following
hazards.
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Hazard Class GHS Code Description Pictogram
) o o GHSO07 (Exclamation
Skin Irritation H315 Causes skin irritation
Mark)
o Causes serious eye GHSO07 (Exclamation
Eye Irritation H319 L
irritation Mark)

) o May cause respiratory  GHSO07 (Exclamation
Respiratory Irritation H335 o
irritation Mark)

This data is based on available Safety Data Sheets (SDS) for Urolithin M5 and similar
compounds like Urolithin A and B.[3][4]

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) provided by your supplier and adhere to the protocols of your institution's
Environmental Health and Safety (EHS) department. Disposal regulations may vary based on
federal, state, and local laws.[5][6]

Step-by-Step Disposal Protocol

The disposal of Urolithin M5 waste must follow a structured procedure that ensures safety
from the point of generation to final removal by trained professionals. This process is governed
by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[7][8]

Step 1: Personal Protective Equipment (PPE)

Before handling Urolithin M5 in any form (pure solid, in solution, or as contaminated waste),
personnel must be equipped with the appropriate PPE to mitigate exposure risks.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
o Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

» Skin and Body Protection: A standard laboratory coat is required. Ensure exposed skin is
covered.
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o Respiratory Protection: If handling the powder outside of a fume hood or generating
aerosols, use an appropriate dust mask or respirator.

Step 2: Waste Segregation

Proper segregation at the point of generation is critical to prevent dangerous chemical
reactions and to ensure compliant disposal.[9][10] Do not mix incompatible waste streams.

e Solid Waste:

o Unused or expired Urolithin M5 powder.

o Contaminated materials such as weighing paper, pipette tips, gloves, and bench paper.
e Liquid Waste:

o Solutions containing Urolithin M5 (e.g., dissolved in DMSO, methanol, or aqueous
solutions).

o Note: Halogenated and non-halogenated solvent wastes should typically be collected
separately.[10] Consult your EHS guidelines.

e Sharps Waste:

o Contaminated needles, syringes, or glass Pasteur pipettes must be disposed of in a
designated sharps container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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